4-(4-Chlorophenyl)-2-fluorobenzoic acid
Overview
Description
4-(4-Chlorophenyl)-2-fluorobenzoic acid, also known as 4-chloro-2-fluorobenzoic acid (4-CFBA), is an organic compound belonging to the class of aromatic carboxylic acids. It is a monofluorinated derivative of 4-chlorobenzoic acid and is widely used in various scientific research applications, such as organic synthesis and drug development. 4-CFBA has a wide range of biological activities, including antiviral, anti-inflammatory, and antifungal, making it a valuable compound for various biochemical and physiological studies. In
Scientific Research Applications
4-CFBA is widely used in various scientific research applications, such as organic synthesis, drug development, and analytical chemistry. It has been used as a starting material for the synthesis of various organic compounds, including pharmaceuticals, pesticides, and dyes. 4-CFBA has also been used in the synthesis of fluorinated compounds, such as fluoroquinolones and fluoroalkyl compounds. In addition, 4-CFBA has been used as an analytical reagent for the determination of various compounds, such as amino acids, carbohydrates, and proteins.
Mechanism of Action
Target of Action
It’s worth noting that compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors . These receptors play a crucial role in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Mode of Action
For instance, some indole derivatives have been found to inhibit the synthesis of certain proteins, leading to their antiviral and anticancer effects .
Biochemical Pathways
For example, they can inhibit the synthesis of gibberellins, leading to an increase in the levels of cytokinins and abscisic acid .
Pharmacokinetics
It is soluble in ethanol , which suggests that it may have good bioavailability.
Result of Action
For instance, some indole derivatives have demonstrated potent antileishmanial and antimalarial activities .
Advantages and Limitations for Lab Experiments
4-CFBA is a useful compound for various laboratory experiments due to its high purity and availability. It is relatively easy to synthesize and can be stored for long periods of time without significant degradation. However, it should be handled with caution due to its potential toxicity. In addition, 4-CFBA is a relatively expensive compound, making it difficult to use in large-scale experiments.
Future Directions
The potential applications of 4-CFBA are still being explored and there are many potential future directions for its use. One potential application is in the development of new drugs and treatments. 4-CFBA has already been shown to have a wide range of biological activities and could potentially be used as a starting material for the development of new drugs. In addition, 4-CFBA could be used to develop new analytical methods for the determination of various compounds, such as amino acids, carbohydrates, and proteins. Finally, 4-CFBA could be used to develop new materials, such as polymers and nanomaterials, for various applications.
properties
IUPAC Name |
4-(4-chlorophenyl)-2-fluorobenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8ClFO2/c14-10-4-1-8(2-5-10)9-3-6-11(13(16)17)12(15)7-9/h1-7H,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UGRHWVWTCWQIEO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CC(=C(C=C2)C(=O)O)F)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8ClFO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40621955 |
Source
|
| Record name | 4'-Chloro-3-fluoro[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40621955 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
250.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
764722-93-2 |
Source
|
| Record name | 4′-Chloro-3-fluoro[1,1′-biphenyl]-4-carboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=764722-93-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4'-Chloro-3-fluoro[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40621955 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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